Methyl 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl-4-(4-methylphenyl)thiophene-2-carboxylate
• InChI: InChI=1S/C23H23FN2O4S2/c1-16-7-9-17(10-8-16)18-15-31-21(23(27)30-2)22(18)32(28,29)26-13-11-25(12-14-26)20-6-4-3-5-19(20)24/h3-10,15H,11-14H2,1-2H3
• InChI Key: XCYGWMYZAUTJIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=C2S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4F)C(=O)OC
• Molecular Formula: C23H23FN2O4S2
• Molecular Weight: 474.6 g/mol

Description

Methyl 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H23FN2O4S2 and its molecular weight is 474.57. The purity is usually 95%.
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Scientific Research Applications

Antiandrogen Activity

• A study explored the synthesis and structure-activity relationships of various compounds, including derivatives with similar structural features to Methyl 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate. These compounds exhibited antiandrogen activity, with some showing partial androgen agonist activity and others acting as pure antagonists. The research highlighted the potential use of these compounds in treating androgen-responsive diseases, including benign and malignant conditions (Tucker, Crook, & Chesterson, 1988).

Antibacterial Activities

• A 2014 study focused on the synthesis and evaluation of antibacterial activities of 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl] piperazine derivatives. This research indicates the potential of these derivatives, including those structurally similar to this compound, as antibacterial agents (Wu Qi, 2014).

Antitumor Activity

• Novel compounds, including those related to the mentioned chemical, were synthesized and evaluated for antitumor activity. Certain derivatives displayed significant cytotoxicity against various tumor cell lines, indicating their potential in cancer therapy (Naito et al., 2005).

Chemical Structure and Properties

• Research on the crystal structure of similar compounds has been conducted to understand their molecular conformation and properties, which is crucial for their application in drug design and other chemical applications (Kavitha et al., 2014).

Luminescent Materials

• Studies have been carried out on lanthanide(III) sulfonate-phosphonates based on tetranuclear clusters. These materials, related to the chemical , exhibit luminescent properties and could be applied in materials science and photonics (Du, Xu, & Mao, 2006).

Synthetic Pathways

• Research has also been conducted on the synthesis of similar compounds, providing insights into potential pathways for synthesizing this compound. These synthetic methodologies are important for the large-scale production and modification of such compounds for various applications (Matlock et al., 2015).

Mechanism of Action

Target of Action

The primary targets of this compound are the Equilibrative Nucleoside Transporters (ENTs), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . The compound is more selective to ENT2 than to ENT1 .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function. It reduces the maximum rate (Vmax) of uridine uptake in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating that it is a non-competitive inhibitor

Pharmacokinetics

The compound’s irreversible and non-competitive inhibition of ents suggests that it may have a long-lasting effect .

Result of Action

The molecular and cellular effects of the compound’s action include the reduced uptake of uridine in cells expressing ENT1 and ENT2 . This can affect the nucleotide pool within the cell, potentially influencing various cellular processes such as DNA replication and repair, RNA synthesis, and protein synthesis.